2-(4-bromo-2-chlorophenoxy)-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-(4-bromo-2-chlorophenoxy)-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C16H15BrClNO2/c1-11(12-5-3-2-4-6-12)19-16(20)10-21-15-8-7-13(17)9-14(15)18/h2-9,11H,10H2,1H3,(H,19,20)
• InChI Key: MAALTHRBYKAXDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)COC2=C(C=C(C=C2)Br)Cl
• Molecular Formula: C16H15BrClNO2
• Molecular Weight: 368.7 g/mol

Description

2-(4-bromo-2-chlorophenoxy)-N-(1-phenylethyl)acetamide is an organic compound characterized by the presence of bromine, chlorine, and phenoxy groups attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-bromo-2-chlorophenoxy)-N-(1-phenylethyl)acetamide typically involves the reaction of 4-bromo-2-chlorophenol with 2-chloro-N-(1-phenylethyl)acetamide under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures. The reaction proceeds through nucleophilic substitution, where the phenoxy group displaces the chlorine atom on the acetamide.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-(4-bromo-2-chlorophenoxy)-N-(1-phenylethyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride or sodium borohydride, resulting in the reduction of the acetamide group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the bromine or chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenoxyacetamides.

Scientific Research Applications

2-(4-bromo-2-chlorophenoxy)-N-(1-phenylethyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 2-(4-bromo-2-chlorophenoxy)-N-(1-phenylethyl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-bromo-2-chlorophenoxy)-N-(1-phenylethyl)acetamide shares structural similarities with other phenoxyacetamides and halogenated aromatic compounds.
• Examples include 2-(4-bromo-2-chlorophenoxy)acetamide and N-(1-phenylethyl)-2-chloroacetamide.

Uniqueness

• The presence of both bromine and chlorine atoms in the phenoxy group makes this compound unique compared to other similar compounds.
• This unique structure may confer distinct chemical reactivity and biological activity, making it a valuable compound for various applications.